XXFG xyloglucan oligosaccharide

Specification

• Molecular Formula: C40H70O33

Introduction

Chemical Structure and Molecular Properties

XXFG xyloglucan oligosaccharide belongs to the xyloglucan family, which consists of a cellulose-like backbone substituted with xylose, galactose, and fucose residues. The IUPAC name of XXFG—(2S,3R,4S,5R,6R)-2-[(2S,3R,4S,5R,6R)-2-[(4S)-2-[[(2R,3S,4R,5R,6S)-3-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-[[(4S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(4S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxy-4,5-dihydroxy-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-2-yl]methoxy]-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol—reflects its intricate branching pattern. Key structural features include:

• A $\beta(1\!\rightarrow\!4)$-glucan core with alternating glucose residues.

• Xylose substitutions at the sixth position of glucose units.

• Galactose and fucose residues forming the side chains, with fucose linked via an $\alpha(1\!\rightarrow\!2)$ bond to galactose.

Table 1: Molecular Properties of XXFG Xyloglucan Oligosaccharide

Property	Value	Method of Computation
Molecular Formula	$\text{C}_{51}\text{H}_{86}\text{O}_{42}$	PubChem 2.1
Molecular Weight	1371.2 g/mol	PubChem 2.1
Hydrogen Bond Donors	25	Cactvs 3.4.6.11
Hydrogen Bond Acceptors	42	Cactvs 3.4.6.11
XLogP3-AA	-16.8	XLogP3 3.0
Rotatable Bonds	21	Cactvs 3.4.6.11

The molecule’s high hydrogen-bonding capacity and negative XLogP3 value underscore its hydrophilicity, which facilitates interactions with aqueous plant cell wall matrices.

Natural Occurrence and Biosynthesis

XXFG is a repeating unit in xyloglucans derived from diverse plant species, including Arabidopsis thaliana, poplar (Populus spp.), and legumes such as soybean and mung bean. In poplar suspension cultures, XXFG constitutes approximately 15% of xyloglucan oligosaccharide units, alongside XLFG (40%), XXLG (5%), and XXXG (9%). Its biosynthesis involves:

• Polymer Assembly: Xyloglucan synthase elongates the $\beta(1\!\rightarrow\!4)$-glucan backbone.

• Side-Chain Addition: Xylosyltransferases attach xylose to glucose residues, followed by galactosyl- and fucosyltransferases.

• Enzymatic Modification: Endo-$\beta(1\!\rightarrow\!4)$-glucanases cleave xyloglucan polymers into oligosaccharides like XXFG during cell wall remodeling.

Biological Functions in Plant Physiology

XXFG exhibits concentration-dependent regulatory effects on plant growth:

• Growth Inhibition at Low Concentrations (1 nM): Fucosylated XXFG antagonizes auxin (2,4-D)-stimulated elongation in pea stems by binding to membrane receptors, potentially interfering with auxin signaling pathways.

• Growth Promotion at Higher Concentrations (1 µM): Acts as an acceptor substrate for xyloglucan endotransglycosylase (XET), facilitating cell wall loosening and expansion.

Table 2: Biological Activity of XXFG in Plant Systems

Concentration	Effect on Pea Stem Segments	Proposed Mechanism
1 nM	Inhibition of 2,4-D-induced growth	Membrane receptor binding
1 µM	Promotion of auxin-like growth	XET-mediated wall remodeling

These dual roles highlight XXFG’s function as an oligosaccharin—a signaling molecule modulating cell wall dynamics and developmental processes.

Analytical Techniques for Characterization

High-Performance Anion-Exchange Chromatography (HPAEC)

HPAEC paired with pulsed amperometric detection (PAD) resolves XXFG from other xyloglucan oligosaccharides (e.g., XXXG, XXLG) based on charge differences. Pretreatment with isoprimeverose-producing oligoxyloglucan hydrolase (IPase) enhances specificity by cleaving non-fucosylated units.

Mass Spectrometry

MALDI-TOF MS analyses confirm the fucosylation status of XXFG. For example, enzymatic fucosylation of XLLG oligosaccharides by Arabidopsis thaliana FUT1 yields XXFG with a mass increment of 146.1 Da (equivalent to one fucose residue).

Enzymatic Profiling

Digestion with Streptomyces endo-$\beta(1\!\rightarrow\!4)$-glucanase generates XXFG fragments, which are quantified via size-exclusion chromatography to determine xyloglucan composition.

Biotechnological Applications

Glycosynthase-Mediated Synthesis

The PpXG5 E323G glycosynthase mutant polymerizes XLLG oligosaccharides into high-molar-mass xyloglucans ($\sim$60,000 Da). Subsequent fucosylation with AtFUT1 introduces fucose residues, yielding XXFG-enriched polysaccharides.

Agricultural Biotechnology

Field trials demonstrate that exogenous XXFG application at 1 µM enhances root elongation in Arabidopsis by 20–30%, suggesting utility in crop yield improvement.